6-Hydroxy-3-nitroquinoline

• Molecular Formula: C9H6N2O3
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 3-nitroquinolin-6-ol
• InChI: InChI=1S/C9H6N2O3/c12-8-1-2-9-6(4-8)3-7(5-10-9)11(13)14/h1-5,12H
• InChI Key: CWBIJDQUYFAUKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(C=C2C=C1O)[N+](=O)[O-]

Description

6-Hydroxy-3-nitroquinoline is a useful research compound. Its molecular formula is C9H6N2O3 and its molecular weight is 190.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methoxy-3-nitroquinoline (Magnus, P. et al., J. Am. Chem. Soc. 119, 5591, 1997; 100 mg, 0.49 mmol) was dissolved in hydrogen bromide solution (47% aq, 2.5 mL, 0.2 M), heated and stirred at 120° C. for 16 hours. The reaction mixture was cooled to room temperature, neutralized with 6N NaOH, then extracted with EtOAc (150 mL). The organic layer was dried over Na2SO4 and purified by flash chromatography (SiO2, 40-50% EtOAc/hexanes), obtaining 73 mg (78%) of 6-hydroxy-3-nitroquinoline. LC/MS (m/z): 190.9 (MH+), Rt 1.97 minutes.